ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[2-(4-chloropyrazol-1-yl)ethylcarbamothioylamino]benzoate
• InChI: InChI=1S/C15H17ClN4O2S/c1-2-22-14(21)11-3-5-13(6-4-11)19-15(23)17-7-8-20-10-12(16)9-18-20/h3-6,9-10H,2,7-8H2,1H3,(H2,17,19,23)
• InChI Key: RKPBYYCVZDMBEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCCN2C=C(C=N2)Cl
• Molecular Formula: C15H17ClN4O2S
• Molecular Weight: 352.8 g/mol

Description

Ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate, also known as CPTH2, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. CPTH2 is a small molecule inhibitor that targets the histone acetyltransferase enzyme, p300/CBP. This enzyme is involved in the regulation of gene expression and has been implicated in the development of various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

Ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate works by inhibiting the p300/CBP histone acetyltransferase enzyme. This enzyme is involved in the acetylation of histones, which plays a critical role in the regulation of gene expression. By inhibiting this enzyme, ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate can alter the expression of genes that are involved in various cellular processes, including cell growth and survival. This mechanism of action makes ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate a promising therapeutic agent for the treatment of various diseases.
Biochemical and Physiological Effects
ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the acetylation of histones, which leads to alterations in gene expression. ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has also been shown to induce apoptosis in cancer cells, which is a critical mechanism for the treatment of cancer. In addition, ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has been shown to have neuroprotective effects, which makes it a promising therapeutic agent for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate in lab experiments is its specificity. ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate targets a specific enzyme, which allows for more precise manipulation of cellular processes. Another advantage is its ease of synthesis, which makes it readily available for research purposes. However, one limitation of using ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate in lab experiments is its potential toxicity. ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has been shown to have cytotoxic effects in some cell lines, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate. One direction is the development of more potent and selective inhibitors of the p300/CBP enzyme. This could lead to the development of more effective therapeutic agents for the treatment of various diseases. Another direction is the study of the mechanism of action of ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate in more detail. This could lead to a better understanding of the cellular processes that are involved in the development of various diseases. Finally, the study of ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate in animal models could provide valuable information on its potential as a therapeutic agent in vivo.

Scientific Research Applications

Ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has been shown to have neuroprotective effects in models of neurodegenerative disorders, such as Alzheimer's disease. ethyl 4-[({[2-(4-chloro-1H-pyrazol-1-yl)ethyl]amino}carbonothioyl)amino]benzoate has also been studied for its potential in treating inflammatory diseases, such as rheumatoid arthritis.